Cas no 51860-04-9 ((2,3-dihydro-1H-inden-5-yl)methylhydrazine)

• Product Name: (2,3-dihydro-1H-inden-5-yl)methylhydrazine
• CAS No: 51860-04-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD09812777
• CID: 935998
• PubChem ID: 23334329
• Update Time: 2025-05-19

(2,3-dihydro-1H-inden-5-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-ylmethyl)hydrazine
• 2,3-dihydro-1H-inden-5-ylmethylhydrazine
• AG-F-76097
• CTK4J4991
• KB-212546
• (2,3-dihydro-1H-inden-5-yl)methylhydrazine
• AKOS000164993
• 51860-04-9
• ((2,3-Dihydro-1H-inden-5-yl)methyl)hydrazine
• [(2,3-Dihydro-1H-inden-5-yl)methyl]hydrazine
• SCHEMBL11445995
• EN300-270922
• (2,3-dihydro-1H-inden-5-ylmethyl)hydrazine
• DTXSID00633034

• MDL： MFCD09812777
• Inchi： 1S/C10H14N2/c11-12-7-8-4-5-9-2-1-3-10(9)6-8/h4-6,12H,1-3,7,11H2
• InChI Key： DIWDIDLCINRQFW-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2=C(C=1)CCC2)N

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.22980

Additional information on (2,3-dihydro-1H-inden-5-yl)methylhydrazine

Introduction to (2,3-Dihydro-1H-inden-5-yl)methylhydrazine (CAS No. 51860-04-9)

The compound (2,3-dihydro-1H-inden-5-yl)methylhydrazine, identified by the CAS registry number 51860-04-9, is an organic chemical compound with a unique structure and diverse applications. This compound belongs to the class of hydrazines, which are derivatives of hydrazine (NH₂NH₂) and are widely used in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecular formula of this compound is C₁₀H₁₄N₂, and its molecular weight is approximately 166.23 g/mol. The compound is characterized by its indenyl group, which contributes to its structural complexity and functional versatility.

The indenyl group in (2,3-dihydro-1H-inden-5-yl)methylhydrazine is a bicyclic structure consisting of a fused cyclopentane and benzene ring system. This structure provides the compound with unique electronic properties and reactivity. The methylhydrazine moiety attached to the indenyl group further enhances its chemical reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents, particularly in the field of oncology.

One of the most significant advancements in the study of (2,3-dihydro-1H-inden-5-yl)methylhydrazine involves its role as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be used to construct complex heterocyclic frameworks, which are essential components of many drugs. For instance, it has been employed in the synthesis of indole derivatives, which are known for their anti-cancer properties. The ability of this compound to undergo various types of condensation reactions has made it a valuable tool in medicinal chemistry.

In addition to its applications in drug discovery, (2,3-dihydro-1H-inden-5-yl)methylhydrazine has also found utility in the field of materials science. Recent studies have explored its potential as a building block for constructing advanced materials such as polymers and metal-organic frameworks (MOFs). The compound's ability to form stable coordination bonds with metal ions has opened new avenues for its use in catalysis and sensing applications.

The synthesis of (2,3-dihydro-1H-inden-5-yl)methylhydrazine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an indene derivative with hydrazine or its derivatives under specific conditions. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and industrial applications.

From a safety standpoint, (2,3-dihydro-1H-inden-5-yl)methylhydrazine exhibits moderate toxicity levels when exposed to biological systems. However, its toxicity profile varies depending on the route of exposure and dosage. Studies have shown that proper handling and storage procedures are essential to minimize risks associated with this compound.

Looking ahead, the demand for (2,3-dihydro-1H-inden-5-yL)methylhydrazine is expected to grow due to its increasing use in drug development and materials science. As researchers continue to uncover new applications for this compound, it is likely that it will play an even more significant role in advancing scientific and technological frontiers.